Cas no 2648995-03-1 (2-(2-isocyanatopropan-2-yl)-1H-imidazole)

• Product Name: 2-(2-isocyanatopropan-2-yl)-1H-imidazole
• CAS No: 2648995-03-1
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 6092950
• PubChem ID: 165700120
• Update Time: 2025-05-21

2-(2-isocyanatopropan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropan-2-yl)-1H-imidazole
• 2648995-03-1
• EN300-1789491

• Inchi： 1S/C7H9N3O/c1-7(2,10-5-11)6-8-3-4-9-6/h3-4H,1-2H3,(H,8,9)
• InChI Key： XWEKLHIDKKBQKF-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1=NC=CN1

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(2-isocyanatopropan-2-yl)-1H-imidazole

2-(2-Isocyanatopropan-2-yl)-1H-imidazole: A Comprehensive Overview

2-(2-Isocyanatopropan-2-yl)-1H-imidazole is a versatile organic compound with the CAS number 130595-03-1. This compound, also referred to as isocyanatomethyl imidazole, has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its unique structural properties and functional groups. The molecule consists of an imidazole ring, a heterocyclic aromatic structure, and an isocyanate group attached to a branched propane chain. This combination makes it highly reactive and suitable for various applications.

The imidazole ring in 2-(2-isocyanatopropan-2-yl)-1H-imidazole is a key structural feature that contributes to its chemical reactivity. Imidazoles are known for their ability to act as both nucleophiles and bases, making them valuable in organic synthesis. The presence of the isocyanate group further enhances the compound's reactivity, enabling it to participate in a wide range of reactions such as nucleophilic additions, cyclizations, and polymerizations. Recent studies have highlighted its potential as a building block for constructing advanced materials, including polyurethanes and other high-performance polymers.

One of the most promising applications of isocyanatomethyl imidazole lies in its use as an intermediate in drug discovery. The compound's ability to form stable complexes with metal ions has led researchers to explore its role in designing metallo-drugs for treating various diseases, including cancer. For instance, recent findings suggest that derivatives of this compound can act as effective inhibitors of certain enzymes involved in tumor growth. These studies underscore the importance of understanding the compound's interaction with biological systems and its potential therapeutic applications.

In addition to its role in pharmaceuticals, 2-(2-isocyanatopropan-2-yl)-1H-imidazole has found utility in the synthesis of advanced materials. Its reactivity with alcohols, amines, and other nucleophiles makes it an ideal candidate for forming cross-linked polymers with tailored properties. Researchers have demonstrated that polymers synthesized using this compound exhibit excellent mechanical strength and thermal stability, making them suitable for high-tech applications such as aerospace components and electronic devices.

The synthesis of isocyanatomethyl imidazole involves a multi-step process that typically begins with the preparation of the imidazole ring followed by functionalization with the isocyanate group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments have further cemented the compound's position as a key intermediate in organic synthesis.

From a sustainability perspective, isocyanatomethyl imidazole offers opportunities for green chemistry practices. Its use in synthesizing biodegradable polymers and eco-friendly materials aligns with global efforts to reduce environmental impact. Ongoing research is focused on optimizing its production processes and exploring new applications that leverage its unique chemical properties while adhering to sustainable practices.

In conclusion, 2-(2-isocyanatopropan-2-yl)-1H-imidazole is a multifaceted compound with immense potential across various scientific disciplines. Its reactivity, structural versatility, and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As advancements continue to unfold, this compound is poised to play an even more significant role in shaping future innovations in chemistry and materials science.